N-[1-(1-methyl-1H-imidazol-2-yl)butyl]-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[1-(1-methylimidazol-2-yl)butyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H19N3OS/c1-3-6-13(16-18-9-10-20(16)2)19-17(21)15-11-12-7-4-5-8-14(12)22-15/h4-5,7-11,13H,3,6H2,1-2H3,(H,19,21)
• InChI Key: LHBKUNINWHOVSV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=NC=CN1C)NC(=O)C2=CC3=CC=CC=C3S2
• Molecular Formula: C17H19N3OS
• Molecular Weight: 313.4 g/mol

Description

The compound “N-[1-(1-methyl-1H-imidazol-2-yl)butyl]-1-benzothiophene-2-carboxamide” is a complex organic molecule that contains an imidazole ring and a benzothiophene ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Benzothiophene is a polycyclic aromatic compound that is also a heterocycle, containing a fused benzene and thiophene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the imidazole ring, the formation of the benzothiophene ring, and the coupling of these two components. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole and benzothiophene rings, along with the butyl chain and the carboxamide group. The presence of these functional groups would likely confer specific chemical properties to the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The imidazole ring, for example, is known to participate in a variety of reactions, including nucleophilic substitutions and electrophilic additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the imidazole ring could make the compound more polar and potentially increase its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many imidazole derivatives are known to have biological activity, including antibacterial, antifungal, and antitumor activities.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its physical and chemical properties, and evaluation of its potential biological activity.